Cas no 863008-02-0 (N-(3-chloro-4-methylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)cyclohexanecarboxamide)

• Product name: N-(3-chloro-4-methylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)cyclohexanecarboxamide
• CAS No: 863008-02-0
• MF: C₁₈H₂₂ClNO₃S
• MW: 367.890182971954
• CID: 5940813
• PubChem ID: 16276834

N-(3-chloro-4-methylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)cyclohexanecarboxamide
• N-(3-chloro-4-methylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)cyclohexanecarboxamide
• Cyclohexanecarboxamide, N-(3-chloro-4-methylphenyl)-N-(2,3-dihydro-1,1-dioxido-3-thienyl)-
• AKOS016895142
• SR-01000008419-1
• N-(3-chloro-4-methylphenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)cyclohexanecarboxamide
• F0678-0273
• AKOS001201169
• 863008-02-0
• SR-01000008419
• Z166605872

• Inchi： 1S/C18H22ClNO3S/c1-13-7-8-15(11-17(13)19)20(16-9-10-24(22,23)12-16)18(21)14-5-3-2-4-6-14/h7-11,14,16H,2-6,12H2,1H3
• InChI Key： ZWOSZKMSAWBURK-UHFFFAOYSA-N
• SMILES： C1(C(N(C2=CC=C(C)C(Cl)=C2)C2C=CS(=O)(=O)C2)=O)CCCCC1

Computed Properties

• Exact Mass: 367.1008924g/mol
• Monoisotopic Mass: 367.1008924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8Ų
• XLogP3: 3.8

Experimental Properties

• Density: 1.330±0.06 g/cm3(Predicted)
• Boiling Point: 589.9±50.0 °C(Predicted)
• pka: -0.68±0.20(Predicted)

Additional information on N-(3-chloro-4-methylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)cyclohexanecarboxamide

Comprehensive Analysis of N-(3-chloro-4-methylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)cyclohexanecarboxamide (CAS 863008-02-0)

N-(3-chloro-4-methylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)cyclohexanecarboxamide, with the CAS number 863008-02-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a cyclohexanecarboxamide core, a 3-chloro-4-methylphenyl group, and a 1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl moiety, making it a subject of interest for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural complexity and the possibility of modulating its biological activity through targeted modifications.

In recent years, the demand for novel compounds like N-(3-chloro-4-methylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)cyclohexanecarboxamide has surged due to the growing focus on precision medicine and sustainable agriculture. The compound's unique scaffold offers opportunities for developing small-molecule inhibitors or modulators targeting specific biological pathways. Its CAS 863008-02-0 identifier is frequently searched in scientific databases, reflecting its relevance in academic and industrial research. Additionally, the rise of AI-driven drug discovery has further amplified interest in such compounds, as computational models can predict their interactions with biological targets more efficiently.

The synthesis of N-(3-chloro-4-methylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)cyclohexanecarboxamide involves multi-step organic reactions, including amide coupling and sulfone formation. These processes are critical for ensuring the compound's purity and efficacy in downstream applications. Researchers often explore its structure-activity relationship (SAR) to optimize its properties for specific uses, such as enhancing bioavailability or reducing off-target effects. The compound's molecular weight and logP value are also key parameters evaluated during preclinical studies.

From an environmental perspective, the biodegradability and ecotoxicity of CAS 863008-02-0 are under scrutiny, aligning with the global push for green chemistry. Regulatory agencies emphasize the need for sustainable synthesis methods and eco-friendly alternatives, which has led to innovations in catalytic processes and solvent selection for producing such compounds. This aligns with the broader trend of circular economy practices in the chemical industry.

In conclusion, N-(3-chloro-4-methylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)cyclohexanecarboxamide (863008-02-0) represents a promising candidate for advancing research in medicinal chemistry and agrochemical development. Its structural versatility and potential applications make it a valuable subject for ongoing studies, particularly in the context of personalized therapeutics and sustainable innovation. As scientific inquiry continues to evolve, this compound is likely to remain a focal point for interdisciplinary research.